Cas no 88229-82-7 (1,1':3',1''-Terphenyl, 2,2',2''-trifluoro-)

1,1':3',1''-Terphenyl, 2,2',2''-trifluoro- structure
88229-82-7 structure
Product Name:1,1':3',1''-Terphenyl, 2,2',2''-trifluoro-
CAS No:88229-82-7
MF:C18H11F3
MW:284.275155305862
CID:640473
PubChem ID:13230579
Update Time:2025-04-19

1,1':3',1''-Terphenyl, 2,2',2''-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,1':3',1''-Terphenyl, 2,2',2''-trifluoro-
    • 2-fluoro-1,3-bis(2-fluorophenyl)benzene
    • 88229-82-7
    • 1~2~,2~2~,3~2~-Trifluoro-1~1~,2~1~:2~3~,3~1~-terphenyl
    • DTXSID40530457
    • Inchi: 1S/C18H11F3/c19-16-10-3-1-6-12(16)14-8-5-9-15(18(14)21)13-7-2-4-11-17(13)20/h1-11H
    • InChI Key: XZUKXEJWYLLRGS-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1C1C=CC=CC=1F)C1C=CC=CC=1F

Computed Properties

  • Exact Mass: 284.08128484g/mol
  • Monoisotopic Mass: 284.08128484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų

1,1':3',1''-Terphenyl, 2,2',2''-trifluoro- Related Literature

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